1-(4-bromobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
Overview
Description
“1-(4-bromobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . The compound also contains a bromobenzyl group, which is a benzene ring substituted with a bromomethyl group .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds are often synthesized through processes like free radical bromination .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of the pyrazole ring and the bromobenzyl group. The bromobenzyl group would consist of a benzene ring substituted with a bromomethyl group .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reactants present. Bromobenzyl compounds are often used in organic synthesis for the introduction of benzyl groups .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, bromobenzyl compounds are often colorless liquids with lachrymatory properties .Scientific Research Applications
Oxidation Reactions and Compound Synthesis
1-(4-Bromobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine is involved in various oxidation reactions and compound syntheses. For example, Baumstark and Chrisope (1981) explored the oxidation of amines and sulfides using a similar pyrazole compound, highlighting its utility in producing amine oxides and sulfoxides (Baumstark & Chrisope, 1981). Additionally, Özkınalı et al. (2018) synthesized new pyrazole Schiff bases containing azo groups, indicating the compound's role in the formation of complex structures (Özkınalı et al., 2018).
Molecular Structure Analysis
The molecular structure and properties of similar pyrazole derivatives have been a subject of study. For instance, Shawish et al. (2021) conducted a study involving X-ray crystallography and DFT calculations to analyze the molecular structure of pyrazole/piperidine/aniline moieties, demonstrating the compound's relevance in structural chemistry (Shawish et al., 2021). Similarly, Xiao and Zhao (2009) synthesized a compound from dimethyl 1H-pyrazole-3,5-dicarboxylate and 4-(bromomethyl)benzonitrile, further analyzing its crystal structure and interactions (Xiao & Zhao, 2009).
Chemical Reactivity and Catalysis
The compound is also significant in the study of chemical reactivity and catalysis. For instance, Solodenko et al. (2006) described a transformation of primary and secondary amines into guanidines using a related 1H-pyrazole-1-carboxamidine, indicating its potential in catalytic applications (Solodenko et al., 2006).
Liquid Crystal Formation and Luminescence
Moreover, the compound is involved in the formation of liquid crystals and luminescent materials. Moyano et al. (2013) reported on supramolecular liquid crystals containing a 4-aryl-1H-pyrazole unit, which displayed luminescent properties and were capable of self-assembly to form columnar mesophases (Moyano et al., 2013).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-[(4-bromophenyl)methyl]-3,5-dimethylpyrazol-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrN3/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(13)6-4-10/h3-6H,7,14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISCVDXHEVQURAS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC2=CC=C(C=C2)Br)C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.